Descarbonsildenafil-d3
Description
Deuterated compounds like Descarbonsildenafil-d3 are typically employed as internal standards in mass spectrometry and pharmacokinetic studies due to their isotopic stability, which enhances analytical precision .
Properties
Molecular Formula |
C₂₁H₂₇D₃N₆O₄S |
|---|---|
Molecular Weight |
465.58 |
Synonyms |
3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(dimethyl-d6-amino)ethyl]-4-ethoxy-benzenesulfonamide |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Chemical Properties
Deuterated analogs of PDE5 inhibitors differ in substitution patterns and isotopic labeling positions. Key compounds for comparison include:
Notes:
- Sildenafil-d3 retains the core structure of sildenafil but incorporates deuterium at methyl groups, ensuring minimal chromatographic deviation from the parent compound during analysis .
- Tadalafil-D3 features deuterium on aromatic carbons, reducing metabolic interference in pharmacokinetic assays .
- O-Desethyl O-Propyl Sildenafil-d3 represents a structurally modified metabolite with altered alkyl chains, impacting solubility and receptor binding .
Analytical and Pharmacokinetic Performance
- Sensitivity: Sildenafil-d3 demonstrates high sensitivity in LC-MS/MS due to its isotopic purity (>98%), enabling quantification at sub-nanogram levels in plasma .
- Metabolic Stability : Tadalafil-D3’s deuterium labeling minimizes hydrogen-deuterium exchange, improving metabolic stability in long-term studies .
- Metabolite Tracking : Modified analogs like O-Desethyl O-Propyl Sildenafil-d3 aid in identifying metabolic byproducts, critical for safety profiling .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
